ML385

• Molecular Formula: C29H25N3O4S
• Molecular Weight: 511.6 g/mol
• InChI: InChI=1S/C29H25N3O4S/c1-17-5-3-4-6-22(17)28(34)32-12-11-20-15-21(8-9-23(20)32)27-18(2)37-29(31-27)30-26(33)14-19-7-10-24-25(13-19)36-16-35-24/h3-10,13,15H,11-12,14,16H2,1-2H3,(H,30,31,33)
• InChIKey: LINHYWKZVCNAMQ-UHFFFAOYSA-N

ML385 NRF2 Inhibitor Procurement Guide

ML385 (CAS 846557-71-9) is a synthetic small-molecule inhibitor of nuclear factor erythroid 2-related factor 2 (NRF2) that binds directly to the Neh1 DNA-binding domain, preventing the NRF2-MAFG complex from engaging antioxidant response elements (ARE) with an IC50 of 1.9 µM in a fluorescence polarization assay [1]. It was identified via a quantitative high-throughput screen of ~400,000 compounds at the National Center for Advancing Translational Sciences and validated as a probe molecule that selectively inhibits NRF2 transcriptional activity and downstream target gene expression in KEAP1-mutant non-small cell lung cancer (NSCLC) cells [1]. ML385 demonstrates in vivo antitumor activity as both monotherapy and in combination with carboplatin in preclinical NSCLC models, with a reported plasma half-life of 2.82 hours following intraperitoneal administration at 30 mg/kg in CD-1 mice .

Target engagement Direct NRF2 Neh1-domain binding, reported IC50 in fluorescence polarization assay

Cell context KEAP1-mutant NSCLC isogenic cell-model studies

In vivo model Orthotopic chemoresistance endpoint evaluation, reported PK half-life

• [1] Singh A, Venkannagari S, Oh KH, et al. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors. ACS Chem Biol. 2016;11(11):3214-3225. doi:10.1021/acschembio.6b00651 View Source

ML385 Non-Interchangeability with NRF2 Inhibitors

NRF2 pathway inhibitors exhibit fundamentally divergent mechanisms of action that preclude generic substitution. ML385 binds directly to the Neh1 domain of NRF2 protein and blocks its DNA-binding activity [1]. In contrast, Brusatol functions as a global protein synthesis inhibitor with broad cytotoxicity rather than NRF2-specific targeting [2]. R16 binds selectively to mutated KEAP1 protein to restore the KEAP1-NRF2 interaction rather than targeting NRF2 directly [3]. Luteolin, a flavonoid, is a multi-target natural product with promiscuous pharmacology. These mechanistic differences translate into distinct selectivity profiles: ML385 preferentially suppresses the growth of KEAP1-mutant NSCLC cells while sparing wild-type KEAP1 cells, a property not demonstrated for Brusatol or Luteolin [1]. Consequently, experimental outcomes obtained with one NRF2 inhibitor cannot be extrapolated to another without independent validation of target engagement and selectivity in the specific cellular context under investigation.

Brusatol: global translation inhibitor

Observed phenotypes may reflect broad protein synthesis suppression, not NRF2-specific inhibition. NRF2-attributed results cannot be directly extrapolated.

R16: KEAP1 mutant restoration

Mechanistically distinct – binds KEAP1 mutants to restore NRF2 degradation, not direct NRF2-DNA interaction blockade. Cell line dependency may differ.

Luteolin: promiscuous flavonoid

Multi-target pharmacology with higher effective concentration requirements; NRF2 pathway modulation may not be cleanly attributable.

• [1] Singh A, Venkannagari S, Oh KH, et al. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors. ACS Chem Biol. 2016;11(11):3214-3225. doi:10.1021/acschembio.6b00651 View Source
• [2] Vartanian S, Ma TP, Lee J, et al. Application of Mass Spectrometry Profiling to Establish Brusatol as an Inhibitor of Global Protein Synthesis. Mol Cell Proteomics. 2016;15(4):1220-1231. doi:10.1074/mcp.M115.055483 View Source
• [3] Aboulkassim T, Yao X, Li Y, et al. A NRF2 inhibitor selectively sensitizes KEAP1 mutant tumor cells to cisplatin and gefitinib by restoring NRF2-inhibitory function of KEAP1 mutants. Cell Rep. 2023;42(10):113116. doi:10.1016/j.celrep.2023.113116 View Source

ML385 Quantitative Differentiation Evidence

Direct NRF2 Neh1-Domain Binding

ML385 binds directly to the Neh1 (CNC-bZIP) domain of NRF2 protein and inhibits the NRF2-MAFG complex from binding to fluorescein-labeled ARE-DNA, decreasing fluorescence anisotropy with an IC50 of 1.9 µM [1]. An inactive structural analog of ML385 (compound 3) did not inhibit this interaction, confirming binding specificity [1]. In contrast, R16 does not bind NRF2 directly; it binds to mutated KEAP1 protein (G333C, Kd = 2.7 µM) and restores the disrupted KEAP1-NRF2 protein-protein interaction, leading to NRF2 degradation . Brusatol acts as a global protein synthesis inhibitor (effective concentration <50 nM in A549 cells) rather than a direct NRF2 ligand, with mass spectrometry profiling showing decreased expression of the majority of detected proteins including NRF2 [2].

Neh1 Domain Binding

Reported

ML385 IC50 1.9 µM (Neh1); R16 binds KEAP1 G333C Kd 2.7 µM; Brusatol: non-selective translation inhibitor

Supports NRF2 target-engagement assay interpretation

Fluorescence polarization; inactive analog confirms specificity

Evidence Dimension	NRF2 target engagement mechanism and binding affinity
Target Compound Data	IC50 = 1.9 µM (fluorescence polarization, NRF2 Neh1 domain binding); IC50 = 3.2 µM (NRF2-dependent gene expression inhibition in H460 cells)
Comparator Or Baseline	R16: no direct NRF2 binding; binds KEAP1 G333C mutant (Kd = 2.7 µM). Brusatol: global protein synthesis inhibitor, effective concentration <50 nM in A549 cells, not a direct NRF2 ligand.
Quantified Difference	Qualitative mechanistic difference: ML385 is the only direct NRF2 Neh1-domain binder among these comparators.
Conditions	Fluorescence polarization assay with purified NRF2-MAFG protein complex and fluorescein-labeled ARE-DNA; Ni+ affinity pull-down for domain mapping.

Why This Matters

Direct binding to the NRF2 Neh1 domain provides a well-defined, tractable mechanism of action that enables reliable interpretation of target-dependent pharmacological effects, unlike Brusatol (global translation inhibitor) or R16 (KEAP1 mutant-specific).

• [1] Singh A, Venkannagari S, Oh KH, et al. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors. ACS Chem Biol. 2016;11(11):3214-3225. doi:10.1021/acschembio.6b00651 View Source
• [2] Vartanian S, Ma TP, Lee J, et al. Application of Mass Spectrometry Profiling to Establish Brusatol as an Inhibitor of Global Protein Synthesis. Mol Cell Proteomics. 2016;15(4):1220-1231. View Source

KEAP1-Mutant Selective Cytotoxicity

ML385 selectively inhibits the colony-forming ability of H460 NSCLC cells harboring a KEAP1 point mutation (D262H), while H460-KEAP1 knock-in cells expressing wild-type KEAP1 are resistant to ML385-mediated growth inhibition in clonogenic assays [1]. Treatment with ML385 leads to a significant reduction in NRF2 and downstream target gene expression selectively in KEAP1-mutant H460 cells but not in KEAP1 wild-type knock-in cells [1]. ML385 also had no effect on the growth of non-tumorigenic BEAS2B bronchial epithelial cells [1]. In contrast, Brusatol inhibits the growth of wild-type NSCLC cell lines (A549, H1650) and EGFR-mutant cell lines (PC9, HCC827) without demonstrated selectivity for KEAP1-mutant cells, consistent with its mechanism as a global protein synthesis inhibitor [2].

KEAP1-Mutant Selective Cytotoxicity

Class-level

ML385 selective for H460 KEAP1-mutant cells; WT KEAP1 knock-in and BEAS2B cells resistant

Supports KEAP1-mutant-selective pathway study context

Isogenic cell pair clonogenic assay

Evidence Dimension	Differential cytotoxicity in KEAP1-mutant vs. KEAP1 wild-type isogenic NSCLC cells
Target Compound Data	ML385 selectively inhibits colony formation of H460 KEAP1-mutant cells; H460 KEAP1 knock-in (WT) cells are resistant. No effect on non-tumorigenic BEAS2B cells.
Comparator Or Baseline	Brusatol: inhibits growth of wild-type NSCLC lines (A549, H1650) and EGFR-mutant lines (PC9, HCC827) without reported KEAP1-mutant selectivity. R16: requires presence of KEAP1 mutants for activity; inactive in WT-KEAP1 BT-20 cells (ARE-luc IC50 >10 µM).
Quantified Difference	ML385: selective for KEAP1-mutant cells (qualitative difference in clonogenic survival). Brusatol: non-selective cytotoxicity across genotypes. R16: active only when KEAP1 mutants are present (not WT-KEAP1).
Conditions	H460 (KEAP1 D262H mutant) vs. H460-KEAP1 knock-in (WT) isogenic pair; clonogenic assay; BEAS2B non-tumorigenic cells.

Why This Matters

Genotype-dependent selectivity enables ML385 to be used as a tool to interrogate KEAP1-mutant-specific NRF2 dependency, a feature that distinguishes it from Brusatol (non-selective) and R16 (mechanistically distinct, requiring KEAP1 mutant binding for activity).

• [1] Singh A, Venkannagari S, Oh KH, et al. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors. ACS Chem Biol. 2016;11(11):3214-3225. Figure 5a–b, Supplementary Figure 6d. View Source
• [2] Apoptotic activities of brusatol in human non-small cell lung cancer cells: Involvement of ROS-mediated mitochondrial-dependent pathway and inhibition of Nrf2-mediated antioxidant response. 2021. View Source

Chemotherapy Synergy in KEAP1-Mutant NSCLC

In clonogenic assays, co-treatment of H460 KEAP1-mutant NSCLC cells with ML385 and carboplatin, paclitaxel, or doxorubicin for 72 hours resulted in substantially higher toxicity and reduced colony numbers compared to chemotherapy drugs alone [1]. ML385 in combination with chemotherapy drugs significantly increased caspase 3/7 activity, a marker of apoptosis (P<0.05 relative to chemotherapy drug alone) [1]. In an orthotopic lung tumor model, the combination of ML385 (30 mg/kg, i.p., daily) and carboplatin (5 mg/kg, i.p., daily) resulted in 74% lung volume retention at 3 weeks, compared to 42% for carboplatin alone and 57% for ML385 alone, demonstrating significant combination benefit [2]. Brusatol has also been shown to sensitize cancer cells to cisplatin and other chemotherapeutics, but its global protein synthesis inhibition confounds interpretation of NRF2-specific chemosensitization [3].

Chemosensitization

Reported

74% vs 42% lung volume retention (ML385 + carboplatin vs carboplatin alone)

Supports chemoresistance model endpoint context

Orthotopic H460 model; 30 mg/kg i.p. ML385 + carboplatin

Evidence Dimension	Chemosensitization efficacy in KEAP1-mutant NSCLC models
Target Compound Data	ML385 + carboplatin: 74% lung volume retention at 3 weeks (orthotopic H460 model). ML385 + chemotherapy: increased caspase 3/7 activity (P<0.05 vs. chemotherapy alone).
Comparator Or Baseline	Carboplatin alone: 42% lung volume retention. ML385 alone: 57% lung volume retention. Brusatol: chemosensitization reported, but attributable to global translation inhibition rather than NRF2-specific mechanism.
Quantified Difference	ML385 + carboplatin combination improves lung volume retention by 32 percentage points over carboplatin alone and 17 percentage points over ML385 alone in orthotopic H460 tumors.
Conditions	Orthotopic H460 lung tumor model in athymic nude mice; ML385 30 mg/kg i.p. daily, carboplatin 5 mg/kg i.p. daily, 3-week treatment.

Why This Matters

The demonstrated in vivo chemosensitization with a well-defined NRF2-specific mechanism supports the use of ML385 as the preferred tool for studying NRF2-mediated chemotherapy resistance, particularly in KEAP1-mutant NSCLC models.

• [1] Singh A, Venkannagari S, Oh KH, et al. ACS Chem Biol. 2016;11(11):3214-3225. Figure 5c–e; clonogenic and caspase 3/7 assays. View Source
• [2] Amerigo Scientific. ML385 Product Data. Orthotopic lung tumor model: carboplatin + ML385 combination 74% lung volume retention. View Source
• [3] Vartanian S, Ma TP, Lee J, et al. Mol Cell Proteomics. 2016;15(4):1220-1231. View Source

NRF2 Transcriptional Activity Suppression

ML385 dose-dependently inhibits NRF2 transcriptional activity in HEK293 cells transfected with an ARE-luciferase reporter, with an IC50 of 1.9 µM, and achieves maximal inhibition of NRF2 transcriptional activity at 5 µM in A549 NSCLC cells, with a time-dependent decrease in NRF2 signaling observed at 5 µM over 72 hours [1]. Luteolin has been reported to decrease NRF2 binding to ARE sites in the promoters of NQO1 and HO-1 at 20 µM, but with IC50 values for NRF2 inhibition substantially higher than ML385 (e.g., IC50 of 9.2 µM for inhibition of LPS-induced nitric oxide production in RAW264.7 cells, and IC50 values of 24.5–48.5 µM for growth inhibition in A549 and H460 cells) . This indicates that luteolin requires approximately 5- to 10-fold higher concentrations to achieve comparable NRF2 pathway modulation, while also engaging numerous off-target pathways.

Transcriptional Suppression

Reported

ML385 maximal at 5 µM; luteolin requires ~5–10× higher concentration

Supports lower-concentration NRF2 pathway modulation context

ARE-luciferase reporter; A549 cells

Evidence Dimension	Concentration required for NRF2 transcriptional activity inhibition
Target Compound Data	NRF2-ARE luciferase IC50 = 1.9 µM (HEK293 cells); maximal NRF2 transcriptional inhibition at 5 µM (A549 cells); time-dependent decrease in NRF2 signaling at 5 µM over 24–72 h.
Comparator Or Baseline	Luteolin: IC50 = 9.2 µM (LPS-induced NO production in RAW264.7 cells, linked to NRF2 inhibition); IC50 = 24.5–48.5 µM (growth inhibition in A549 and H460 cells). Requires 20 µM for detectable ARE-binding reduction.
Quantified Difference	ML385 achieves maximal NRF2 transcriptional suppression at 5 µM; luteolin requires approximately 2- to 5-fold higher concentrations for NRF2-related effects and 5- to 10-fold higher for cellular growth inhibition.
Conditions	ARE-luciferase reporter assay in HEK293 cells; A549 NSCLC cells treated with ML385 (0, 5, 10 µM) for 24–72 h.

Why This Matters

Lower effective concentration and well-characterized maximal inhibition concentration enable more efficient experimental design with reduced solvent (DMSO) interference and lower risk of off-target effects compared to higher-concentration alternatives like luteolin.

• [1] Singh A, Venkannagari S, Oh KH, et al. ACS Chem Biol. 2016;11(11):3214-3225. ARE-luciferase reporter assay IC50 = 1.9 µM; maximal inhibition at 5 µM in A549 cells. View Source

In Vivo Pharmacokinetic Profile

ML385 exhibits a plasma half-life (t1/2) of 2.82 hours in CD-1 mice following intraperitoneal injection at 30 mg/kg, as determined by the pharmacokinetic profile from the original discovery study . This well-characterized PK parameter enables researchers to design appropriate dosing intervals for in vivo experiments and calculate exposure levels. In comparison, pharmacokinetic data for Brusatol in the same species and route of administration is not systematically reported in the public domain, while Nrf2-IN-4, a structurally distinct NRF2 inhibitor with reported antitumor activity in MCF-7 xenografts at 10 mg/kg i.p. daily for 21 days, also lacks a published comprehensive PK profile including half-life and clearance parameters in commonly used mouse strains . The availability of peer-reviewed PK parameters for ML385 supports reproducible in vivo experimental design.

Plasma Half-life

Data to verify

t1/2 2.82 h (CD-1 mouse, 30 mg/kg i.p.)

Supports dosing-interval model interpretation

Solutol/Cremophor EL/PEG400/water formulation

Evidence Dimension	In vivo pharmacokinetic half-life in mice
Target Compound Data	t1/2 = 2.82 hours (CD-1 mice, 30 mg/kg i.p.)
Comparator Or Baseline	Brusatol: no published comprehensive PK profile with half-life in CD-1 mice at comparable doses. Nrf2-IN-4: no published half-life or clearance parameters; dosing regimen (10 mg/kg i.p. daily) used in efficacy studies but PK not reported.
Quantified Difference	ML385 has a defined t1/2 enabling calculation of dosing intervals; comparators lack publicly available equivalent PK parameters.
Conditions	CD-1 mice; ML385 30 mg/kg i.p.; formulation: Solutol/Cremophor EL/polyethylene glycol 400/water (15/10/35/40, v/v/v/v).

Why This Matters

A peer-reviewed, publicly available PK half-life enables researchers to design dosing regimens with predictable exposure, calculate washout periods, and ensure reproducible in vivo experimental conditions—advantages not available for comparators lacking such data.

NRF2-Specific vs. Global Translation Inhibition

Mass spectrometry-based proteomic profiling has demonstrated that Brusatol rapidly and potently decreases the expression of the majority of detected proteins, not just NRF2, functioning as a global protein synthesis inhibitor that blocks the peptidyl transferase elongation reaction [1]. In contrast, ML385 was discovered through a targeted high-throughput screen for NRF2-ARE inhibition and validated to specifically bind the Neh1 domain of NRF2, with no evidence of global translational suppression [2]. The inactive analog of ML385 (compound 3) did not inhibit NRF2-MAFG DNA binding, confirming that the observed activity is binding-dependent rather than due to non-specific cellular toxicity [2]. This mechanistic distinction has significant implications for experimental interpretation: any phenotype observed with Brusatol treatment cannot be unambiguously attributed to NRF2 inhibition, as global translation shutdown affects thousands of proteins simultaneously.

Mechanism Specificity

Class-level

ML385: specific Neh1 binding; Brusatol: global translation inhibitor (decreases majority of proteins)

Supports NRF2-specific mechanistic interpretation vs. global translation confound

Proteomic profiling; inactive analog control

Evidence Dimension	Specificity of NRF2 inhibition vs. global protein synthesis inhibition
Target Compound Data	ML385: specific NRF2 Neh1 domain binding; no evidence of global translational inhibition. Inactive analog confirms binding-dependent activity.
Comparator Or Baseline	Brusatol: global protein synthesis inhibitor; decreases majority of detected proteins in mass spectrometry profiling. Blocks peptidyl transferase elongation at concentrations <50 nM in A549 cells.
Quantified Difference	Qualitative difference: ML385 is a target-specific NRF2 inhibitor; Brusatol is a non-selective translation inhibitor (effective concentration <50 nM for global protein synthesis inhibition in A549 cells).
Conditions	Proteomic profiling by mass spectrometry (Brusatol). Ni+ affinity pull-down, fluorescence polarization, and clonogenic selectivity assays (ML385).

Why This Matters

For researchers seeking to specifically interrogate NRF2-dependent biology without confounding effects from global translational suppression, ML385 is the appropriate tool compound; Brusatol cannot support NRF2-specific mechanistic conclusions.

• [1] Vartanian S, Ma TP, Lee J, et al. Application of Mass Spectrometry Profiling to Establish Brusatol as an Inhibitor of Global Protein Synthesis. Mol Cell Proteomics. 2016;15(4):1220-1231. View Source
• [2] Singh A, Venkannagari S, Oh KH, et al. ACS Chem Biol. 2016;11(11):3214-3225. Inactive analog compound 3 control; Neh1 domain binding specificity. View Source

ML385 Research Applications

NRF2 Dependency in KEAP1-Mutant NSCLC

ML385 is the preferred NRF2 inhibitor for studies requiring selective suppression of NRF2 transcriptional activity in KEAP1-mutant NSCLC cells while sparing wild-type KEAP1 cells. Its direct Neh1-domain binding (IC50 = 1.9 µM) combined with demonstrated genotype-dependent selectivity in isogenic H460 cell pairs (KEAP1-mutant vs. KEAP1 knock-in WT) enables dissection of KEAP1-mutation-specific NRF2 dependency with minimal confounding cytotoxicity in NRF2-wild-type contexts [1]. The well-characterized maximal inhibition concentration of 5 µM in A549 cells provides a defined experimental window that facilitates reproducible dose-response studies [1].

In Vivo NRF2-Mediated Chemoresistance

For preclinical evaluation of NRF2-mediated chemoresistance in vivo, ML385 offers a validated PK profile (t1/2 = 2.82 h in CD-1 mice at 30 mg/kg i.p.) and demonstrated combination efficacy with carboplatin in orthotopic lung tumor models (74% lung volume retention with combination vs. 42% with carboplatin alone) . The published PK parameters enable researchers to calculate appropriate dosing intervals and ensure adequate target coverage throughout the treatment period, a practical advantage over comparators lacking such data . The availability of a structurally matched inactive analog (compound 3) provides a critical negative control for confirming on-target effects in vivo [1].

NRF2-Specific Mechanistic Studies

When the research objective is to draw NRF2-specific mechanistic conclusions, ML385 is the appropriate choice over Brusatol, which has been demonstrated by mass spectrometry proteomics to be a global protein synthesis inhibitor that decreases expression of the majority of detected proteins [2]. In studies involving NRF2-dependent gene expression analysis (e.g., NQO1, HO-1, GCLC, GCLM), ML385's specific Neh1-domain binding mechanism ensures that observed changes in downstream target gene expression are attributable to NRF2 pathway inhibition rather than general translational suppression [1]. This is particularly critical for RNA-seq or proteomic experiments where non-specific translational effects would confound data interpretation.

NRF2 Inhibition vs. KEAP1 Restoration Studies

ML385 serves as an essential comparator tool in studies characterizing KEAP1-targeting compounds such as R16. Because ML385 binds directly to NRF2 and inhibits its transcriptional activity regardless of KEAP1 status, while R16 selectively binds KEAP1 mutants (G333C, Kd = 2.7 µM) to restore NRF2 degradation, the differential activity profile of these two compounds can be exploited to validate whether a phenotype is driven by NRF2 transcriptional activity (sensitive to both ML385 and R16) or specifically by disrupted KEAP1-NRF2 interaction (sensitive only to R16) [3]. This comparative pharmacology approach enables more precise dissection of KEAP1-NRF2 pathway biology.

Application

Selection Property

Validation Focus

KEAP1-mutant NSCLC pathway studies

Genotype-dependent NRF2 inhibition profile

Isogenic cell-viability and target-gene expression endpoints

In vivo chemoresistance model context

Reported PK half-life and combination endpoint context

Orthotopic tumor-volume endpoint monitoring

NRF2-specific pathway dissection

Direct Neh1-domain binding (vs. global translation inhibitor)

NRF2 target-gene expression and proteomic endpoint comparison

KEAP1-NRF2 interaction studies

Differential mechanism (direct NRF2 inhibition vs. KEAP1 restoration)

Comparative target-engagement endpoint analysis

• [1] Singh A, Venkannagari S, Oh KH, et al. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors. ACS Chem Biol. 2016;11(11):3214-3225. View Source
• [2] Vartanian S, Ma TP, Lee J, et al. Application of Mass Spectrometry Profiling to Establish Brusatol as an Inhibitor of Global Protein Synthesis. Mol Cell Proteomics. 2016;15(4):1220-1231. View Source
• [3] Aboulkassim T, Yao X, Li Y, et al. A NRF2 inhibitor selectively sensitizes KEAP1 mutant tumor cells to cisplatin and gefitinib by restoring NRF2-inhibitory function of KEAP1 mutants. Cell Rep. 2023;42(10):113116. ProbeChem R16 datasheet: Kd = 2.7 µM for G333C mKEAP1. View Source